Cas no 1344467-74-8 (3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol)

• Product Name: 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol
• CAS No: 1344467-74-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• CID: 5581525
• PubChem ID: 130849458
• Update Time: 2025-10-31

3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol Chemical and Physical Properties

Names and Identifiers

• 3-((1R)-1-AMINO-2-HYDROXYETHYL)-2-BROMOPHENOL
• Benzeneethanol, β-amino-2-bromo-3-hydroxy-, (βR)-
• 3-[(1R)-1-amino-2-hydroxyethyl]-2-bromophenol
• 1344467-74-8
• EN300-1913721
• 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol

• Inchi： 1S/C8H10BrNO2/c9-8-5(6(10)4-11)2-1-3-7(8)12/h1-3,6,11-12H,4,10H2/t6-/m0/s1
• InChI Key： APZOIQPGPSTLPA-LURJTMIESA-N
• SMILES： BrC1C(=CC=CC=1[C@H](CO)N)O

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 396.9±37.0 °C(Predicted)
• pka: 7.93±0.10(Predicted)

Additional information on 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol

Introduction to 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol (CAS No. 1344467-74-8)

3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 1344467-74-8, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The presence of both amino and hydroxyethyl functional groups, combined with a bromophenol core, makes it a valuable intermediate in synthesizing complex molecules that target various biological pathways.

The chemical structure of 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol features a chiral center at the 1-position, which is denoted by the (1R) configuration. This stereochemistry is crucial for the compound's biological activity, as enantiomers can exhibit markedly different pharmacological effects. The precise stereochemical control in the synthesis of this compound underscores the importance of advanced chemical methodologies in pharmaceutical research. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure forms of such compounds, which is essential for clinical applications.

In the realm of pharmaceutical innovation, 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol has been explored for its potential role in modulating inflammatory responses and oxidative stress. The hydroxyethyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the bromophenol moiety is known to exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. These characteristics make it a promising candidate for developing novel therapeutic agents.

Recent studies have highlighted the compound's utility in preclinical models of neurodegenerative diseases. Researchers have observed that derivatives of 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol can interact with specific protein kinases and transcription factors, thereby modulating cellular signaling pathways associated with neuroprotection. For instance, modifications to the amino group have been shown to enhance penetration across the blood-brain barrier, improving bioavailability and therapeutic efficacy. Such findings are particularly relevant given the growing burden of neurodegenerative disorders worldwide.

The synthesis of 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include bromination of a phenolic precursor, followed by stereoselective addition reactions to introduce the amino and hydroxyethyl groups. The use of chiral auxiliaries or catalysts has been instrumental in achieving the desired stereochemical outcome. Advances in flow chemistry have also facilitated continuous production processes, reducing waste and improving scalability for industrial applications.

In addition to its pharmaceutical applications, 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol has shown promise in agrochemical research. Functional derivatives of this compound have been investigated for their potential as antimicrobial agents, offering an alternative to conventional pesticides that may pose environmental concerns. The structural versatility of this molecule allows for modifications that enhance its efficacy against a broad spectrum of pathogens while minimizing toxicity to non-target organisms.

The development of novel analytical techniques has further enhanced our understanding of 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol's behavior in complex systems. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed insights into its molecular interactions and degradation pathways. These tools are essential for ensuring the safety and efficacy of drug candidates throughout their development lifecycle.

The future prospects for 3-(1R)-1-amino-2-hydroxyethyl-2-bromophenol are vast, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical practice. As our understanding of molecular mechanisms continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving global health outcomes.